Cas no 2171737-46-3 (1-(4-amino-2,2-dimethylbutanoyl)azetidine-2-carboxamide)

• Product Name: 1-(4-amino-2,2-dimethylbutanoyl)azetidine-2-carboxamide
• CAS No: 2171737-46-3
• MF: C₁₀H₁₉N₃O₂
• MW: 213.276762247086
• CID: 6023631
• PubChem ID: 165518341
• Update Time: 2025-06-10

1-(4-amino-2,2-dimethylbutanoyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-amino-2,2-dimethylbutanoyl)azetidine-2-carboxamide
• 2171737-46-3
• EN300-1281484

• Inchi： 1S/C10H19N3O2/c1-10(2,4-5-11)9(15)13-6-3-7(13)8(12)14/h7H,3-6,11H2,1-2H3,(H2,12,14)
• InChI Key： PTNWASMHHGAXSV-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)CCN)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 213.147726857g/mol
• Monoisotopic Mass: 213.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 89.4Ų

Additional information on 1-(4-amino-2,2-dimethylbutanoyl)azetidine-2-carboxamide

Introduction to 1-(4-amino-2,2-dimethylbutanoyl)azetidine-2-carboxamide (CAS No. 2171737-46-3)

1-(4-amino-2,2-dimethylbutanoyl)azetidine-2-carboxamide, identified by its Chemical Abstracts Service number (CAS No. 2171737-46-3), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of azetidine derivatives, which are known for their structural versatility and potential biological activity. The presence of both an amino group and a carboxamide moiety in its molecular structure makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular framework of 1-(4-amino-2,2-dimethylbutanoyl)azetidine-2-carboxamide consists of a five-membered azetidine ring substituted with a 4-amino-2,2-dimethylbutanoyl side chain at the 1-position and a carboxamide group at the 2-position. This unique arrangement introduces specific steric and electronic properties that can influence its interactions with biological targets. The 4-amino-2,2-dimethylbutanoyl moiety, in particular, contributes to the compound's potential for hydrogen bonding and hydrophobic interactions, which are critical factors in determining its binding affinity to enzymes or receptors.

In recent years, there has been growing interest in azetidine derivatives due to their ability to mimic natural amino acid structures while offering enhanced metabolic stability. This characteristic makes them attractive for the development of novel therapeutic agents that can circumvent issues associated with traditional peptide-based drugs. The carboxamide functionality in 1-(4-amino-2,2-dimethylbutanoyl)azetidine-2-carboxamide further enhances its potential as a pharmacophore by providing additional sites for molecular recognition and interaction.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for various therapeutic targets. For instance, studies have suggested that azetidine derivatives can serve as scaffolds for designing inhibitors of enzymes involved in metabolic pathways or signal transduction processes. The 4-amino group and carboxamide moiety are particularly well-suited for modulating the activity of these enzymes by engaging in selective binding interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. These computational approaches have been instrumental in identifying key structural features that contribute to the biological activity of 1-(4-amino-2,2-dimethylbutanoyl)azetidine-2-carboxamide. For example, studies using molecular dynamics simulations have highlighted the importance of the azetidine ring's conformational flexibility in determining its binding affinity to target proteins.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The introduction of complex side chains like the 4-amino-2,2-dimethylbutanoyl group requires meticulous planning and execution to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric transformations, have been employed to streamline the synthesis process while maintaining high enantioselectivity where necessary.

In addition to its pharmaceutical applications, 1-(4-amino-2,2-dimethylbutanoyl)azetidine-2-carboxamide has shown promise in material science research. Its unique structural features make it a suitable candidate for developing novel polymers or functional materials with tailored properties. For instance, the presence of both polar and non-polar regions in its structure could enable it to form stable self-assembled structures, which may find applications in nanotechnology or drug delivery systems.

The biological evaluation of this compound has been conducted using both in vitro and in vivo models. Preliminary results suggest that it exhibits moderate activity against certain enzymatic targets, making it a valuable starting point for further optimization. The carboxamide group, in particular, has been shown to enhance solubility and bioavailability, which are critical factors for successful drug development.

Future research directions may focus on exploring derivatives of 1-(4-amino-2,2-dimethylbutanoyl)azetidine-2-carboxamide to improve its pharmacological properties further. Techniques such as structure-activity relationship (SAR) studies and library screening can be employed to identify analogs with enhanced potency or selectivity. Additionally, exploring new synthetic routes could reduce production costs and improve scalability.

The integration of machine learning algorithms into drug discovery pipelines has also opened up new possibilities for accelerating the development process. These algorithms can predict the biological activity of compounds based on their structural features, allowing researchers to prioritize candidates like 1-(4-amino-2,2-dimethylbutanoyl)azetidine-2-carboxamide for further investigation.

In conclusion,1-(4-amino-2,2-dimethylbutanoyl)azetidine-2-carboxamide (CAS No. 2171737-46-3) represents a fascinating compound with diverse potential applications across multiple scientific disciplines. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents targeting various diseases. As research continues to uncover new insights into its properties and applications, this compound is poised to play an important role in advancing both medicinal chemistry and material science.